Cas no 7067-97-2 (1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione)

1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione structure
7067-97-2 structure
Product name:1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione
CAS No:7067-97-2
MF:C27H21N5O3S
MW:495.552344083786
CID:1746079
PubChem ID:5270282

1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione
    • 1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione
    • DTXSID40414844
    • 1-(4,6-Dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-(pyridin-3-yl)pyrrolidine-2,3-dione
    • 7067-97-2
    • Inchi: InChI=1S/C27H21N5O3S/c1-14-11-15(2)21-18(12-14)36-27(30-21)32-23(17-7-6-9-28-13-17)20(25(34)26(32)35)24(33)22-16(3)29-19-8-4-5-10-31(19)22/h4-13,23,33H,1-3H3
    • InChI Key: WLNNSCLIGQRQFD-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C2C(=C1)SC(=N2)N3C(C(=C(C4=C(N=C5N4C=CC=C5)C)O)C(=O)C3=O)C6=CN=CC=C6)C

Computed Properties

  • Exact Mass: 495.13673
  • Monoisotopic Mass: 495.13651
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 3
  • Complexity: 929
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 129
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.47
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.765
  • PSA: 100.69

1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione Related Literature

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